Cas no 84014-82-4 (3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane)

84014-82-4 structure
Product name:3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane
3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane
- 84014-82-4
- DTXSID80510435
- DTXCID90461242
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- Inchi: InChI=1S/C5H4BrF2N5O10/c6-3(9(14)15,1-4(7,10(16)17)11(18)19)2-5(8,12(20)21)13(22)23/h1-2H2
- InChI Key: PCIVLFOSTNRTQJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 410.91096Da
- Monoisotopic Mass: 410.91096Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 229Ų
3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane Related Literature
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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